Cas no 36151-06-1 (Buxitrienine C)

• Product name: Buxitrienine C
• CAS No: 36151-06-1
• MF: C₂₇H₄₄N₂O
• MW: 412.651067733765
• CID: 2063323

Buxitrienine C Chemical and Physical Properties

Names and Identifiers

• Buxitrienine C
• (20S)-20-(Dimethylamino)-4,14-dimethyl-3β-(methylamino)-B(9a)-homo-19-nor-5α-pregna-1,9(11),9a-triene-4β-methanol

• Inchi： InChI=1S/C27H44N2O/c1-18(29(6)7)21-13-15-27(4)23-10-9-22-19(16-20(23)12-14-26(21,27)3)8-11-24(28-5)25(22,2)17-30/h8,11-12,16,18,21-24,28,30H,9-10,13-15,17H2,1-7H3
• InChI Key： SUQIYTZXZZJGMZ-UHFFFAOYSA-N
• SMILES： CNC1C=CC2=CC3=CCC4(C)C(CCC4(C)C3CCC2C1(C)CO)C(C)N(C)C |c:3,t:5,7|

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• XLogP3: 6.261

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal alkaloids Buxus alkaloids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Buxus alkaloids